Cas no 1368945-25-8 ({1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine)

{1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine is a fluorinated and methoxylated cyclopropylmethylamine derivative with potential applications in medicinal chemistry and pharmaceutical research. The presence of a cyclopropyl ring enhances structural rigidity, while the 3-fluoro-4-methoxyphenyl moiety may influence binding affinity and metabolic stability. This compound's unique scaffold makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents or enzyme modulators. Its balanced lipophilicity, conferred by the fluorine and methoxy substituents, could improve membrane permeability. The amine functionality allows for further derivatization, enabling exploration of structure-activity relationships. Suitable for controlled research environments, it requires careful handling due to its reactive amine group.
{1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine structure
1368945-25-8 structure
Product Name:{1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine
CAS No:1368945-25-8
MF:C12H16FNO
MW:209.25994682312
CID:6474720
PubChem ID:66025744
Update Time:2025-10-29

{1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine
    • {1-[(3-fluoro-4-methoxyphenyl)methyl]cyclopropyl}methanamine
    • EN300-1842790
    • 1368945-25-8
    • AKOS015368121
    • Inchi: 1S/C12H16FNO/c1-15-11-3-2-9(6-10(11)13)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
    • InChI Key: ISWQNBOVCINWOG-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)CC1(CN)CC1)OC

Computed Properties

  • Exact Mass: 209.121592296g/mol
  • Monoisotopic Mass: 209.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2Ų

{1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine Pricemore >>

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Additional information on {1-(3-fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine

Introduction to {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 1368945-25-8)

{1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine, with the CAS number 1368945-25-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a fluorinated and methoxylated aromatic moiety, and an amine functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The development of novel compounds with specific pharmacological profiles is a critical aspect of modern drug discovery. {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent research has focused on its interactions with various biological targets, including receptors, enzymes, and ion channels, which are involved in a range of diseases.

In the context of receptor binding, {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine has shown promising activity as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. The ability of this compound to modulate GPCR activity could make it a valuable tool in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease, as well as psychiatric conditions like depression and anxiety.

Beyond its receptor interactions, {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine has also been investigated for its enzyme inhibitory properties. Enzymes are key targets in drug discovery due to their involvement in various metabolic processes and disease pathways. Studies have demonstrated that this compound can inhibit specific enzymes, such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in neurodegenerative diseases and inflammatory conditions. The inhibition of these enzymes by {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine could lead to the development of new therapies with improved efficacy and reduced side effects.

The structural features of {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine also contribute to its pharmacokinetic properties. The presence of the cyclopropyl ring and the fluorine atom can enhance the compound's metabolic stability and bioavailability. These properties are essential for ensuring that the drug reaches its intended target in sufficient concentrations to exert its therapeutic effects. Additionally, the methoxylated aromatic moiety can influence the compound's lipophilicity, which is important for crossing biological membranes and reaching intracellular targets.

Clinical trials are an essential step in the drug development process, and preliminary studies have shown that {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine has favorable safety profiles. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings provide a strong foundation for advancing this compound into clinical trials for further evaluation.

The potential applications of {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine extend beyond traditional pharmaceuticals. In the field of chemical biology, this compound can serve as a valuable tool for investigating cellular processes and signaling pathways. By using {1-(3-Fluoro-4-methoxyphenyl)methylclopropry}methanamine as a probe molecule, researchers can gain insights into the mechanisms underlying various diseases and develop more targeted therapeutic strategies.

In conclusion, {1-(3-Fluoro-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 1368945-25-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound holds significant promise for advancing our understanding of disease processes and developing innovative treatments.

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